Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate

• IUPAC Name: ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate
• InChI: InChI=1S/C11H18O2/c1-3-13-9(12)11-6-4-10(2,8-11)5-7-11/h3-8H2,1-2H3
• InChI Key: LUWSOBHKUFSQMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C12CCC(C1)(CC2)C
• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol

Description

Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate is a chemical compound that is part of the bicyclo[2.2.1]heptane family. This family of compounds is known for its privileged molecular structure, which is embedded in numerous compounds with various functions. Examples of bioactive natural products that contain this structural moiety include camphor, sordarins, α-santalol, and β-santalol. In addition, the bicyclo[2.2.1]heptane scaffold is featured by drug candidates such as LMV-6015 and AMG 221.

Synthesis Analysis

The synthesis of Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate can be achieved via an asymmetric approach. This involves a formal [4 + 2] cycloaddition reaction enabled by organocatalysis. This method allows for rapid access to a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions.

Molecular Structure Analysis

The molecular structure of Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate is characterized by a bicyclo[2.2.1]heptane scaffold. This scaffold is a privileged molecular structure that is embedded in numerous compounds with various functions.

Chemical Reactions Analysis

The chemical reactions involving Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate are typically catalyzed reactions. These reactions are mechanistically distinct from preceding methods, which involve enamine catalysis or Brønsted acid catalysis. Instead, these reactions are effected through a hydrogen bond catalysis.

Scientific Research Applications

Synthesis and Chemical Reactions

Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate serves as a fundamental component in the synthesis of various complex organic compounds. For example, the compound is involved in the creation of 1-norbornyl-5-R-1H-1,2,3-triazole-4-carboxylic acids through click chemistry reactions. This process highlights its role in generating molecules with potential applications in pharmacology and material sciences (Pokhodylo, Matiichuk, & Obushak, 2017).

Pharmaceutical Intermediates

The compound is also used in the synthesis of pharmaceutical intermediates. A notable application is the production of (1R,2S,4S)-(7-oxa-bicyclo[2.2.1]hept-2-yl)-carbamic acid ethyl ester, an intermediate in pharmaceutical manufacturing. This process benefits from microreactor technology, highlighting modern approaches to chemical synthesis that prioritize safety and efficiency (Rumi, Pfleger, Spurr, Klinkhammer, & Bannwarth, 2009).

Mechanism of Action

The mechanism of action for the reactions involving Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate is through a hydrogen bond catalysis. This is distinct from the preceding methods, which involve enamine catalysis or Brønsted acid catalysis.

Future Directions

The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes, such as Ethyl 4-methylbicyclo[2.2.1]heptane-1-carboxylate, is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules. Therefore, it is highly desirable for relevant drug discovery.